4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide

• IUPAC Name: 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C25H21FN2O4S2/c1-28(20-9-4-3-5-10-20)34(30,31)24-22(17-7-6-8-18(26)15-17)16-33-23(24)25(29)27-19-11-13-21(32-2)14-12-19/h3-16H,1-2H3,(H,27,29)
• InChI Key: BXRVWDMBFQHIBV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=C(SC=C2C3=CC(=CC=C3)F)C(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H21FN2O4S2
• Molecular Weight: 496.6 g/mol
• CAS No.: 1114853-66-5

Description

This compound belongs to the thiophene carboxamide class, characterized by a thiophene core substituted with a carboxamide group, a sulfamoyl moiety, and aromatic rings. Its structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors influenced by sulfonamide derivatives .

Biological Activity

The compound 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide belongs to a class of thiophene derivatives known for their diverse biological activities, including antibacterial, anti-inflammatory, and potential anticancer properties. This article synthesizes existing research on the biological activity of this compound, focusing on its mechanisms, efficacy, and potential applications.

The compound can be synthesized through a multi-step process involving the reaction of thiophene-2-carboxylic acid derivatives with appropriate amines and sulfamoyl chlorides. The synthesis typically yields a high purity product, characterized by techniques such as NMR and mass spectrometry.

Synthesis Pathway

• Starting Materials : Thiophene-2-carboxylic acid, 3-fluoroaniline, 4-methoxyaniline, and methyl(phenyl)sulfamoyl chloride.
• Reagents : Use of coupling agents (e.g., EDCI) in an organic solvent (e.g., DMF).
• Recrystallization : Purification through recrystallization from suitable solvents.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of thiophene derivatives. For instance, compounds structurally similar to 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide have shown significant activity against both Gram-positive and Gram-negative bacteria.

Compound	Target Bacteria	Activity (%)
4a	Staphylococcus aureus	83.3
4b	Escherichia coli	86.9
4c	Pseudomonas aeruginosa	64.0

These compounds exhibit mechanisms involving disruption of bacterial cell wall synthesis and inhibition of protein synthesis pathways, making them potential candidates for combating antibiotic resistance .

Antioxidant Activity

The antioxidant capacity of this compound has been evaluated using various assays, revealing that it effectively scavenges free radicals. For example, in DPPH assays, the compound demonstrated a significant reduction in radical concentrations, suggesting its potential use as a therapeutic agent in oxidative stress-related diseases .

Molecular Docking Studies

Molecular docking studies have provided insights into the binding interactions between the compound and various biological targets. The binding affinity was assessed against several proteins involved in bacterial resistance mechanisms.

Protein	Binding Score (kcal/mol)	Key Interactions
2AS1	-9.5	Hydrogen bonds with active site residues
6N6K	-8.7	Hydrophobic interactions with phenyl groups

These interactions suggest that the compound could inhibit key enzymes involved in bacterial survival .

Case Studies

• Case Study on Antibacterial Efficacy :
  A clinical study assessed the effectiveness of thiophene derivatives against ESBL-producing E. coli strains in vitro. The study found that compounds similar to 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide exhibited superior antibacterial action compared to traditional antibiotics .
• Case Study on Antioxidant Properties :
  In a controlled experiment assessing oxidative stress markers in cells treated with this compound, significant reductions in malondialdehyde levels were observed, indicating its protective effects against cellular damage .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between the target compound and its analogs:

Compound Name	Molecular Formula	Substituents on Thiophene Core	Melting Point (°C)	Yield (%)	Key Structural Features
Target Compound	C25H20FN2O3S2	3-(3-Fluorophenyl), N-(4-methoxyphenyl), 3-[methyl(phenyl)sulfamoyl]	Not Reported	Not Reported	Fluorine (electron-withdrawing), methoxy (electron-donating), phenylsulfamoyl
N-(4-Chlorophenyl)-3-[methyl(4-methylphenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide	C25H21ClN2O3S2	4-Phenyl, N-(4-chlorophenyl), 3-[methyl(4-methylphenyl)sulfamoyl]	Not Reported	Not Reported	Chlorine (lipophilic), methylphenyl (steric bulk), 4-methylphenylsulfamoyl
N-(4-Chlorophenyl)-3-[(4-chlorophenyl)methanesulfonyl]thiophene-2-carboxamide	C18H13Cl2NO3S2	3-[(4-Chlorophenyl)methanesulfonyl], N-(4-chlorophenyl)	Not Reported	Not Reported	Dual chlorine substituents, benzylic sulfonyl group (increased rigidity)
3-[4-Nitro-3-(trifluoromethyl)phenoxy]-N-phenylthiophene-2-carboxamide	C18H11F3N2O4S	3-[4-Nitro-3-(trifluoromethyl)phenoxy], N-phenyl	Not Reported	Not Reported	Nitro (strong electron-withdrawing), trifluoromethyl (lipophilic), phenoxy linkage
2-(4-Methylphenylimino)-N-(2-chlorophenyl)-5-isopropyl-4-methylthiophene-3-carboxamide	C22H22ClN3OS	4-Methyl, 5-isopropyl, 2-(4-methylphenylimino)	Not Reported	Not Reported	Imino group (basic), isopropyl (steric hindrance), chlorophenyl

Key Observations :

• In contrast, nitro () and chlorine () substituents increase lipophilicity but may reduce metabolic stability .
• Sulfamoyl vs.

Analytical Characterization

• Spectroscopic Data : reports 1H/13C NMR shifts for carboxamide NH (~10–12 ppm) and aromatic protons (~6.5–8.5 ppm). The target compound’s fluorine atom would cause distinct 19F NMR signals and deshielding effects on adjacent protons .
• Mass Spectrometry : Similar compounds () show molecular ion peaks at m/z 440–497, consistent with the target compound’s expected mass (~497 g/mol) .